Cas no 1904337-64-9 (8-[1-(4-fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxyquinoline)

• Product Name: 8-[1-(4-fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxyquinoline
• CAS No: 1904337-64-9
• MF: C₂₀H₁₉FN₂O₃S
• MW: 386.439867258072
• CID: 5549370
• Update Time: 2025-06-09

8-[1-(4-fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxyquinoline Chemical and Physical Properties

Names and Identifiers

• 8-[1-(4-fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxyquinoline

• Inchi： 1S/C20H19FN2O3S/c1-14-12-17(7-8-18(14)21)27(24,25)23-11-9-16(13-23)26-19-6-2-4-15-5-3-10-22-20(15)19/h2-8,10,12,16H,9,11,13H2,1H3
• InChI Key： MLOWVUVEFGTUMY-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2OC2CCN(S(C3=CC=C(F)C(C)=C3)(=O)=O)C2)C=CC=1

Additional information on 8-[1-(4-fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxyquinoline

8-[1-(4-Fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxyquinoline: A Promising Compound in Medicinal Chemistry

8-[1-(4-Fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxyquinoline (CAS No. 1904337-64-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The structure of 8-[1-(4-fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxyquinoline is characterized by a quinoline core linked to a sulfonylpyrrolidine moiety. The presence of the fluorine and methyl groups on the phenyl ring adds to the compound's complexity and contributes to its pharmacological profile. Recent studies have highlighted the importance of these structural elements in modulating the compound's biological activity.

In terms of its synthesis, 8-[1-(4-fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxyquinoline can be prepared through a multi-step process involving the reaction of 8-hydroxyquinoline with an appropriate sulfonyl chloride derivative. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity. This makes the compound readily available for further research and development.

One of the key areas of interest for 8-[1-(4-fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxyquinoline is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 8-[1-(4-fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxyquinoline has also demonstrated promising antiviral activity. Research conducted on viral infections has indicated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes, making it a potential therapeutic option for viral infections.

In addition to its anti-inflammatory and antiviral activities, 8-[1-(4-fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxyquinoline has shown potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer effects are attributed to its ability to disrupt cellular signaling pathways involved in cell proliferation and survival.

The safety profile of 8-[1-(4-fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxyquinoline is another important aspect that has been investigated. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, more extensive safety evaluations are needed to fully understand its long-term effects and potential side effects.

To further explore the therapeutic potential of 8-[1-(4-fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxyquinoline, several clinical trials are currently underway. These trials aim to evaluate the efficacy and safety of the compound in treating various conditions, including inflammatory diseases, viral infections, and cancer. Preliminary results from these trials have been encouraging, suggesting that this compound could offer significant benefits over existing treatments.

In conclusion, 8-[1-(4-fluoro-3-methylphenyl)sulfonylpyrrolidin-3-yl]oxyquinoline (CAS No. 1904337-64-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. As more data becomes available from ongoing clinical trials, it is likely that this compound will play an increasingly important role in the treatment of various diseases.